Cas no 57395-52-5 (1-Dodecanol, 12-iodo-)

• Product Name: 1-Dodecanol, 12-iodo-
• CAS No: 57395-52-5
• MF: C₁₂H₂₅IO
• MW: 312.230776548386
• CID: 345505
• PubChem ID: 13759209
• Update Time: 2025-04-19

1-Dodecanol, 12-iodo- Chemical and Physical Properties

Names and Identifiers

• 1-Dodecanol, 12-iodo-
• 12-iodododecan-1-ol
• SCHEMBL4538348
• 57395-52-5
• DTXSID70548585

• Inchi： 1S/C12H25IO/c13-11-9-7-5-3-1-2-4-6-8-10-12-14/h14H,1-12H2
• InChI Key： PIOBHRFYMWDOST-UHFFFAOYSA-N
• SMILES： ICCCCCCCCCCCCO

Computed Properties

• Exact Mass: 312.09465
• Monoisotopic Mass: 312.09501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 96.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23